Cas no 2168901-87-7 (3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol)

• Product Name: 3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol
• CAS No: 2168901-87-7
• MF: C₁₀H₂₀BrNO
• MW: 250.175902366638
• CID: 5908324
• PubChem ID: 165881455
• Update Time: 2025-06-08

3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol
• 2168901-87-7
• EN300-1459256

• Inchi： 1S/C10H20BrNO/c1-2-12-5-3-9(4-6-12)10(7-11)8-13/h9-10,13H,2-8H2,1H3
• InChI Key： BTQSJKXXHBVNAT-UHFFFAOYSA-N
• SMILES： BrCC(CO)C1CCN(CC)CC1

Computed Properties

• Exact Mass: 249.07283g/mol
• Monoisotopic Mass: 249.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol

3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol (CAS No. 2168901-87-7): An Overview of a Promising Compound in Pharmaceutical Research

3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol (CAS No. 2168901-87-7) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by the presence of a bromine atom, an ethyl group, and a hydroxyl group, which collectively contribute to its distinct pharmacological properties.

The chemical structure of 3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol is defined by its molecular formula C₁₂H₂₀BrO. The bromine atom at the 3-position of the propanol chain and the 1-ethylpiperidin-4-yl substituent at the 2-position play crucial roles in determining its reactivity and biological activity. These structural features make it a valuable candidate for various research studies, particularly in the areas of central nervous system (CNS) disorders and neurodegenerative diseases.

Recent studies have highlighted the potential of 3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a serotonin receptor agonist, specifically targeting the 5-HT_2A receptor. This finding is significant because serotonin receptors are implicated in a wide range of neurological and psychiatric conditions, including depression, anxiety, and schizophrenia.

In addition to its serotonin receptor activity, 3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol has also shown promise in preclinical models of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance cellular antioxidant defenses and reduce inflammation.

The pharmacokinetic properties of 3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol have been extensively studied to ensure its suitability for therapeutic use. In vitro and in vivo experiments have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows low toxicity and high selectivity for its target receptors, which are essential characteristics for a safe and effective drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-bromo-2-(1-ethylpiperidin-4-yl)propan-1-ol in human subjects. Early-phase trials have shown promising results, with participants experiencing significant improvements in symptoms associated with mood disorders and cognitive impairment. These findings have paved the way for larger-scale trials to further validate its therapeutic potential.

In conclusion, 3-bromo-2-(1-ethylpiperidin-4-y l)propan - 1 - ol (CAS No . 2 16890 1 - 87 - 7) represents a promising compound in the field of pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel treatments for CNS disorders and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in advancing medical science.